Cas no 126598-40-1 (1H-Pyridazino[4,5-b][1,4]benzothiazin-1-one,2,10-dihydro-10-methyl-, 5,5-dioxide)

• Product Name: 1H-Pyridazino[4,5-b][1,4]benzothiazin-1-one,2,10-dihydro-10-methyl-, 5,5-dioxide
• CAS No: 126598-40-1
• MF: C₁₁H₉N₃O₃S
• MW: 263.272460699081
• CID: 213256
• PubChem ID: 3079877
• Update Time: 2025-04-19

1H-Pyridazino[4,5-b][1,4]benzothiazin-1-one,2,10-dihydro-10-methyl-, 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyridazino[4,5-b][1,4]benzothiazin-1-one,2,10-dihydro-10-methyl-, 5,5-dioxide
• 10-methyl-5,5-dioxo-2H-pyridazino[4,5-b][1,4]benzothiazin-1-one
• 126598-40-1
• 10-Methyl-2H-pyridazino(4,5-b)(1,4)benzothiazin-1(10H)-one-5,5-dioxide
• 2,10-Dihydro-10-methyl-1H-pyridazino(4,5-b)(1,4)benzothiazin-1-one 5,5-dioxide
• DTXSID10155252
• 1H-Pyridazino(4,5-b)(1,4)benzothiazin-1-one, 2,10-dihydro-10-methyl-, 5,5-dioxide

• Inchi： 1S/C11H9N3O3S/c1-14-7-4-2-3-5-8(7)18(16,17)9-6-12-13-11(15)10(9)14/h2-6H,1H3,(H,13,15)
• InChI Key： IXMVCXSOBPHGRC-UHFFFAOYSA-N
• SMILES： S1(C2C=NNC(C=2N(C)C2C=CC=CC1=2)=O)(=O)=O

Computed Properties

• Exact Mass: 263.03657
• Monoisotopic Mass: 263.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• Density: 1.63
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.756
• PSA: 78.84